![molecular formula C14H14F3N3O3S B2970386 N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide CAS No. 1105234-46-5](/img/structure/B2970386.png)
N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide, also known as compound 25, is a small molecule that has been studied for its potential use in treating various diseases.
Scientific Research Applications
Anticancer Activity
A series of novel pyridazinone derivatives bearing benzenesulfonamide moiety has been synthesized and evaluated for their anticancer activity. One derivative, in particular, showed remarkable activity against leukemia and non-small cell lung cancer cell lines, suggesting potential as a lead compound for developing new anticancer agents (Rathish et al., 2012).
Antimicrobial Activity
New derivatives of 4-(4-(2-isonicotinoylhydrazinyl)-6-((aryl)amino)-1,3,5-triazin-2-ylamino)-N-(pyrimidin-2-yl)benzenesulfonamide were synthesized and evaluated for in vitro antimicrobial activity against various bacteria and fungal strains. Some compounds exhibited potent antibacterial and antifungal properties (Desai et al., 2017).
Enzyme Inhibition for Disease Management
Sulfonamides incorporating 1,3,5-triazine moieties were tested for inhibition of carbonic anhydrase isozymes, relevant for managing conditions like glaucoma, edema, epilepsy, and cancer. These compounds showed inhibition of cytosolic and tumor-associated carbonic anhydrase isozymes, indicating potential for therapeutic applications (Garaj et al., 2005).
Antioxidant and Enzyme Inhibitory Profile
Sulphonamides with 1,3,5-triazine structural motifs were investigated for antioxidant properties and as inhibitors of enzymes associated with Alzheimer's and Parkinson's diseases. These compounds displayed moderate antioxidant activity and significant inhibition against enzymes like acetylcholinesterase and butyrylcholinesterase (Lolak et al., 2020).
Anticandidal Activity
Benzenesulfonamides containing imidazole or triazole rings were synthesized and evaluated as anticandidal agents, showing moderate to high activity against clinical isolates. This research contributes to the development of new treatments for candidiasis (Qandil et al., 2008).
Anti-HIV and Anticancer Potential
Compounds synthesized from 1-(6-chloro-1,1-dioxo-1,4,2-benzodithiazin-3-yl)semicarbazides and 4-chloro-2-mercapto-N-(4,5-dihydro-5-oxo-4-phenyl-1H-1,2,4-triazol-3-yl)benzenesulfonamides were evaluated for anti-HIV and anticancer activities, with some showing promising results (Pomarnacka & Kozlarska-Kedra, 2003).
properties
IUPAC Name |
N-[3-(6-oxopyridazin-1-yl)propyl]-3-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F3N3O3S/c15-14(16,17)11-4-1-5-12(10-11)24(22,23)19-8-3-9-20-13(21)6-2-7-18-20/h1-2,4-7,10,19H,3,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHDHQPHOMFHVNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NCCCN2C(=O)C=CC=N2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.